Cas no 58570-00-6 (2-(Benzoyloxy)-2-methylpropanoic acid)

• Product Name: 2-(Benzoyloxy)-2-methylpropanoic acid
• CAS No: 58570-00-6
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD20527272
• CID: 820089
• PubChem ID: 13953342
• Update Time: 2025-10-30

2-(Benzoyloxy)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Benzoyloxy)-2-methylpropanoic acid
• 2-benzoyloxy-2-methylpropanoic acid
• 2-benzoyloxy-2-methylpropanoic&nbsp
• acid
• 2-(Benzoyloxy)-2-methylpropionic Acid
• 8686AB
• RP26409
• SY042646
• AX8238420
• ST24039536
• 2-(BENZOYLOXY)-2-METHYLPROPANOICACID
• MFCD20527272
• 58570-00-6
• AKOS016006656
• AC7798
• J-506229
• SCHEMBL9888221
• DB-337731
• DS-16649
• DTXSID00553187

• MDL： MFCD20527272
• Inchi： 1S/C11H12O4/c1-11(2,10(13)14)15-9(12)8-6-4-3-5-7-8/h3-7H,1-2H3,(H,13,14)
• InChI Key： XGWKCHAQEYLCBD-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 208.07400
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.6

Experimental Properties

• Density: 1.213
• PSA: 63.60000
• LogP: 1.70660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2-(Benzoyloxy)-2-methylpropanoic acid

Professional Introduction to 2-(Benzoyloxy)-2-methylpropanoic Acid (CAS No. 58570-00-6)

2-(Benzoyloxy)-2-methylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 58570-00-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a benzoyloxy functional group attached to a methyl-substituted propanoic acid backbone, has garnered attention due to its versatile structural properties and potential applications in synthetic chemistry and drug development.

The compound's structure consists of a benzoyloxy moiety linked to the second carbon of a propanoic acid chain, which is further substituted with a methyl group. This unique arrangement imparts distinct reactivity and binding capabilities, making it a valuable intermediate in the synthesis of more complex molecules. The benzoyloxy group, in particular, is known for its role as an electron-withdrawing substituent and its ability to participate in various chemical transformations, such as esterification, amidation, and condensation reactions.

In recent years, 2-(Benzoyloxy)-2-methylpropanoic acid has been explored for its potential applications in the pharmaceutical industry. Its structural features suggest that it could serve as a precursor in the synthesis of bioactive molecules, including those with anti-inflammatory, analgesic, or antimicrobial properties. The compound's ability to undergo selective modifications allows researchers to tailor its properties for specific therapeutic targets.

One of the most promising areas of research involving 2-(Benzoyloxy)-2-methylpropanoic acid is its utility in the development of novel drug candidates. Studies have demonstrated its role as a building block in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The benzoyloxy group can be readily modified to introduce additional functionalities, enabling the creation of molecules with enhanced pharmacological profiles.

Moreover, the compound has shown potential in materials science applications. Its ability to form stable complexes with other molecules makes it useful in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have applications ranging from catalysis to gas storage and separation technologies. The versatility of 2-(Benzoyloxy)-2-methylpropanoic acid in such diverse fields underscores its importance as a chemical intermediate.

The synthesis of 2-(Benzoyloxy)-2-methylpropanoic acid typically involves multi-step organic reactions, starting from readily available precursors such as benzoyl chloride and isobutyric acid. The process often requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have improved the efficiency of these processes, making the compound more accessible for research and industrial applications.

In academic research, 2-(Benzoyloxy)-2-methylpropanoic acid has been utilized as a model compound to study reaction mechanisms and develop new synthetic strategies. Its well-defined structure allows researchers to probe fundamental aspects of organic chemistry, contributing to a deeper understanding of molecular transformations. This knowledge can then be applied to optimize synthetic routes for other complex molecules.

The pharmaceutical industry has also shown interest in 2-(Benzoyloxy)-2-methylpropanoic acid due to its potential as a lead compound for drug discovery. Computational modeling and high-throughput screening techniques have been employed to identify derivatives with improved biological activity. These efforts have led to the identification of novel compounds with therapeutic potential that are structurally related to 58570-00-6.

Recent studies have highlighted the compound's role in medicinal chemistry by demonstrating its ability to interact with biological targets at the molecular level. For instance, modifications to the benzoyloxy group have been shown to influence binding affinity and selectivity for enzymes and receptors involved in disease pathways. Such findings provide valuable insights for designing next-generation drugs with enhanced efficacy and reduced side effects.

The environmental impact of synthesizing and using 2-(Benzoyloxy)-2-methylpropanoic acid is another area of consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that chemical production remains environmentally responsible while meeting the growing demand for specialized compounds.

In conclusion, 2-(Benzoyloxy)-2-methylpropanoic acid (CAS No. 58570-00-6) represents a fascinating molecule with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable tool for synthetic chemists, pharmacologists, and materials scientists alike. As research continues to uncover new possibilities for this compound, its significance is likely to grow further, driving innovation in both academic and industrial settings.